Cas no 49617-80-3 (3-(Bromomethyl)phenyl acetate)

• Product Name: 3-(Bromomethyl)phenyl acetate
• CAS No: 49617-80-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD08543447
• CID: 1094598
• PubChem ID: 6422075
• Update Time: 2025-06-07

3-(Bromomethyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)phenyl acetate
• acetic acid,3-(bromomethyl)phenol
• m-(bromomethyl)phenyl acetate
• [3-(bromomethyl)phenyl] acetate
• ZWUDYGSKBLLKBW-UHFFFAOYSA-N
• 3-Acetoxybenzyl bromide
• 3-acetoxybenzylbromide
• 3-Bromomethylphenyl Acetate
• OR8905
• FCH1327088
• AK149577
• AX8286830
• ZBA61780
• 49617-80-3
• AKOS022189205
• DB-164979
• C75315
• 3-(Bromomethyl)phenylacetate
• MFCD08543447
• DS-9166
• SY121402
• SCHEMBL3407357

• MDL： MFCD08543447
• Inchi： 1S/C9H9BrO2/c1-7(11)12-9-4-2-3-8(5-9)6-10/h2-5H,6H2,1H3
• InChI Key： ZWUDYGSKBLLKBW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1)OC(C)=O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Sensitiveness: Lachrymatory

3-(Bromomethyl)phenyl acetate Security Information

• Hazard Statement： Corrosive/Lachrymatory
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3-(Bromomethyl)phenyl acetate

Comprehensive Overview of 3-(Bromomethyl)phenyl acetate (CAS No. 49617-80-3): Properties, Applications, and Industry Insights

3-(Bromomethyl)phenyl acetate (CAS No. 49617-80-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-purity brominated compounds in modern chemistry, this chemical has garnered significant attention for its unique reactivity and versatility. The compound’s molecular structure, featuring both acetate and bromomethyl functional groups, enables selective modifications critical for fine chemical manufacturing.

In recent years, the surge in green chemistry initiatives has driven interest in optimizing synthetic pathways for 3-(Bromomethyl)phenyl acetate. Researchers are exploring catalytic bromination methods to reduce waste and improve yields, aligning with global sustainability goals. Additionally, its role in peptide coupling and protecting group strategies makes it a valuable tool for drug discovery pipelines, particularly in oncology and neurology-focused therapeutics.

The compound’s physicochemical properties—including a molecular weight of 229.06 g/mol and a melting point range of 45–48°C—make it suitable for controlled reactions under mild conditions. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, which is crucial for GMP-compliant production. Industry reports highlight its expanding applications in liquid crystal materials and photoacid generators for electronics manufacturing.

From an SEO perspective, trending queries like "synthesis of 3-(Bromomethyl)phenyl acetate", "CAS 49617-80-3 suppliers", and "bromomethyl derivatives in pharmaceuticals" reflect its commercial relevance. Regulatory compliance, such as REACH certification and customs classification, also ranks high among user concerns, emphasizing the need for transparent supply chain documentation.

Emerging studies investigate the compound’s potential in bioconjugation for antibody-drug conjugates (ADCs), a hotspot in targeted cancer therapies. Its stability in aprotic solvents like DMF and THF further enhances its utility in multistep organic synthesis. As the fine chemicals market grows at a CAGR of 5.2% (2023–2030), 3-(Bromomethyl)phenyl acetate is poised to remain a critical building block for innovation.

Safety data sheets (SDS) recommend standard laboratory precautions, including glove boxes and fume hoods, though its classification avoids stringent hazard tiers. Storage guidelines typically suggest ambient temperature in amber glass to prevent photodegradation, a detail frequently searched by logistics professionals.

In conclusion, 3-(Bromomethyl)phenyl acetate exemplifies the intersection of applied organic chemistry and industrial demand. Its adaptability across R&D sectors and alignment with eco-friendly synthesis trends ensure its enduring relevance. For researchers and procurement specialists, understanding its structure-activity relationships and scalability challenges is key to leveraging its full potential.